Cas no 1020966-50-0 (3-methyl-N-(3-methylbutan-2-yl)aniline)

• Product Name: 3-methyl-N-(3-methylbutan-2-yl)aniline
• CAS No: 1020966-50-0
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5166095
• PubChem ID: 43189727
• Update Time: 2026-03-04

3-methyl-N-(3-methylbutan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,2-dimethylpropyl)-3-methyl-
• 3-methyl-N-(3-methylbutan-2-yl)aniline

• Inchi： 1S/C12H19N/c1-9(2)11(4)13-12-7-5-6-10(3)8-12/h5-9,11,13H,1-4H3
• InChI Key： VASLIRPHJGYHMQ-UHFFFAOYSA-N
• SMILES： C1(NC(C)C(C)C)=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-methyl-N-(3-methylbutan-2-yl)aniline

Professional Introduction to 3-methyl-N-(3-methylbutan-2-yl)aniline (CAS No. 1020966-50-0)

3-methyl-N-(3-methylbutan-2-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1020966-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of substituted anilines, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of 3-methyl-N-(3-methylbutan-2-yl)aniline, characterized by its branched alkyl side chains and aromatic ring system, contribute to its distinctive chemical properties and potential biological activities.

The synthesis of 3-methyl-N-(3-methylbutan-2-yl)aniline involves a series of well-established organic reactions, including alkylation and reduction processes. The presence of the isobutyl group at the nitrogen position and the methyl substituent on the aromatic ring enhances its reactivity, making it a valuable intermediate in the preparation of more complex molecules. Recent advancements in synthetic methodologies have enabled more efficient and scalable production methods, which are crucial for industrial applications.

In the realm of pharmaceutical research, 3-methyl-N-(3-methylbutan-2-yl)aniline has been explored as a potential precursor for various bioactive compounds. Its structural motif is reminiscent of several pharmacophores found in therapeutic agents, particularly those targeting neurological and inflammatory disorders. For instance, derivatives of this compound have been investigated for their potential role in modulating neurotransmitter pathways, suggesting a possible application in the development of novel anxiolytics or analgesics.

One of the most compelling aspects of 3-methyl-N-(3-methylbutan-2-yl)aniline is its versatility in serving as a building block for more intricate molecular architectures. Researchers have leveraged its reactivity to construct heterocyclic compounds, which often exhibit enhanced pharmacological properties. The integration of this compound into drug-like scaffolds has led to promising candidates that are being evaluated in preclinical studies. These studies aim to elucidate the mechanisms of action and assess the safety profiles of such derivatives.

The chemical behavior of 3-methyl-N-(3-methylbutan-2-yl)aniline is further influenced by its solubility characteristics and interaction with biological targets. Its moderate solubility in both polar and non-polar solvents makes it amenable to various formulation strategies, which is essential for drug delivery systems. Additionally, computational studies have been employed to predict how this compound might interact with proteins and enzymes, providing insights into its potential biological activity.

Recent publications highlight the use of 3-methyl-N-(3-methylbutan-2-yl)aniline in the development of novel catalysts and ligands for asymmetric synthesis. The compound's ability to chelate transition metals has opened up new avenues for enantioselective reactions, which are critical for producing enantiomerically pure pharmaceuticals. Such advancements underscore the importance of this molecule not only as a synthetic intermediate but also as a tool for advancing chemical methodologies.

The industrial relevance of 3-methyl-N-(3-methylbutan-2-yl)aniline extends beyond pharmaceutical applications. Its structural features make it suitable for use in specialty chemicals, including dyes, polymers, and coatings. The demand for high-performance materials with tailored properties has driven interest in developing new derivatives that incorporate this core structure. This interdisciplinary approach highlights the compound's broad utility across multiple scientific domains.

In conclusion, 3-methyl-N-(3-methylbutan-2-yl)aniline (CAS No. 1020966-50-0) represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural attributes and reactivity profile make it a valuable asset in medicinal chemistry, catalysis, and material science. As research continues to uncover new ways to utilize this molecule, its importance is likely to grow further, solidifying its place as a cornerstone in modern chemical synthesis.